Cas no 8050-70-2 (4-Methyl-3-nitrophenylboronic acid)
8050-70-2 structure
Product Name:4-Methyl-3-nitrophenylboronic acid
CAS No:8050-70-2
MF:C7H8BNO4
MW:180.953722000122
CID:985715
Update Time:2023-08-02
4-Methyl-3-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- FLEXIBLE COLLODION
- 4-Methyl-3-nitrophenylboronic acid
- (4-methyl-3-nitrophenyl)boronic acid
- 4-METHYL-3-NITROBENZENEBORONIC ACID
- 3-Nitro-p-tolylboronic Acid
- Boronic acid, (4-methyl-3-nitrophenyl)-
- 3-NITRO-4-METHYLPHENYLBORONIC ACID
- 3-NITRO-4-METHYLBENZENEBORONIC ACID
- 4-Methyl-3-nitrophenylboronicacid
- (4-methyl-3-nitro-phenyl)boronic Acid
- (4-methyl-3-nitrophenyl)boranediol
- 4-methyl-3-nitrophenyl boronic acid
- PubChem1870
- AMY13263
- SBB064127
- 4-me
-
- Inchi: 1S/C7H8BNO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4,10-11H,1H3
- InChI Key: OASVXBRTNVFKFS-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(C)=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 312.137497
- Monoisotopic Mass: 312.137497
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.3
4-Methyl-3-nitrophenylboronic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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